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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

Cat. No.: B1357017 Get Quote

An In-depth Technical Safety Guide for 1-Propanol-1,1-d2

This guide provides a comprehensive overview of the safety data for 1-Propanol-1,1-d2 (CAS

No: 40422-04-6), designed for researchers, scientists, and professionals in drug development.

The information is compiled from various safety data sheets and toxicological resources. It is

important to note that while specific toxicity data for the deuterated form is limited, the safety

profile is largely based on its non-deuterated analogue, 1-propanol, due to their similar

chemical and physical properties.

Chemical and Physical Properties
1-Propanol-1,1-d2 is a primary alcohol, isotopically labeled with deuterium.[1] It is a colorless

liquid at room temperature.[2][3]
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Property Value Source(s)

Molecular Formula C₃D₂H₆O (or CH₃CH₂CD₂OH) [1]

Molecular Weight 62.11 g/mol [1]

CAS Number 40422-04-6 [1]

Appearance Clear, colorless liquid [2][3]

Odor Mild, alcoholic [2][4]

Boiling Point 97 °C (207 °F) [1][4]

Melting Point -127 °C (-197 °F) [1][4]

Density 0.830 g/mL at 25 °C (77 °F)

Flash Point 15 °C (59 °F) - closed cup [3][4]

Solubility Completely soluble in water [4]

Hazard Identification and Classification
1-Propanol-1,1-d2 is classified as a hazardous substance.[1][5] The primary hazards are its

flammability, potential to cause serious eye damage, and effects on the central nervous

system.[1][6][7]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness

Source: Regulation (EC) No 1272/2008.[1]
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The GHS pictograms associated with these hazards are essential for quick recognition of the

risks.

Caption: GHS pictograms and corresponding hazard statements for 1-Propanol-1,1-d2.

Toxicological Data
The toxicological profile of 1-propanol is used as a surrogate for 1-Propanol-1,1-d2. It is

considered to have low acute toxicity, but ingestion can be harmful, and it is a severe eye

irritant.[5][8]

Route of Exposure Species Value

Oral LD50 Rat 1870 mg/kg

Dermal LD50 Rabbit 5040 mg/kg

Oral LDLo Woman 5700 mg/kg

Source: Santa Cruz Biotechnology, Inc.[5]

Fire and Explosion Hazard Data
The substance is a highly flammable liquid and vapor.[1][3][5][6][7] Vapors are heavier than air

and can form explosive mixtures with air, posing a significant fire risk.[3][9]

Parameter Value

Flash Point 15 °C (59 °F) - Closed Cup

Lower Flammability Limit 4% (V)

Upper Flammability Limit 19.9% (V)

Auto-ignition Temperature 700 °F (371 °C)

Suitable Extinguishing Media
Water spray, alcohol-resistant foam, dry

chemical, carbon dioxide.

Sources:[2][3][4]
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Experimental Protocols: Inhalation Toxicity Studies
(1-Propanol)
While specific studies on 1-Propanol-1,1-d2 were not identified, repeated inhalation toxicity

studies on 1-propanol in rodents provide valuable insight. These studies were conducted

following OECD Guidelines for the Testing of Chemicals.[8]

Summary of a 90-Day Inhalation Study in Mice:

Objective: To determine the no-observed-adverse-effect level (NOAEL) of inhaled 1-

propanol.[8]

Methodology:

Animal Model: B6C3F1 mice (ten per sex per group).[8]

Exposure: Mice were exposed to 1-propanol vapor at concentrations of 0, 500, 1600, or

5200 ppm for 6 hours per day, 5 days a week, for 90 days.[8]

Parameters Monitored: Clinical signs, body weight, food consumption, hematology, blood

chemistry, organ weights, and histopathological examinations.[10]

Results: No significant toxic effects were observed even at the highest concentration. The

NOAEL for inhaled 1-propanol was determined to be 5200 ppm for both male and female

mice under the study conditions.[8]

A similar 13-week study in F344 rats also concluded a NOAEL of 5202.19 ppm, with no

significant adverse effects observed.[10]
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Workflow for 90-Day Inhalation Toxicity Study

Start: Animal Acclimatization

Group Assignment
(Control, 500, 1600, 5200 ppm)

Daily Exposure
(6 hours/day, 5 days/week)

In-Life Monitoring
(Clinical signs, body weight, food consumption)

Repeated for 90 days

Study Termination (90 Days)

Necropsy & Organ Weight Measurement

Hematology & Blood Chemistry Analysis

Histopathological Examination

Conclusion: NOAEL Determination

Click to download full resolution via product page

Caption: Generalized workflow for a 90-day inhalation toxicity study.

Safe Handling and Emergency Procedures
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Proper handling and emergency preparedness are crucial when working with 1-Propanol-1,1-
d2.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of appropriate PPE. The following diagram

outlines a general workflow for PPE selection and use.
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Personal Protective Equipment (PPE) Workflow

Select Appropriate PPE

Task: Handling 1-Propanol-1,1-d2

Assess Risk of Exposure
(Splash, Inhalation)

Eye Protection:
Chemical safety goggles or face shield

Skin Protection:
Chemical-resistant gloves (e.g., EN 374) and lab coat

Respiratory Protection:
Use in well-ventilated area or with local exhaust.

Respirator if limits are exceeded.

Don PPE Correctly

Perform Chemical Handling

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Task Complete

Click to download full resolution via product page

Caption: General workflow for selecting and using Personal Protective Equipment (PPE).
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.[1]

First Aid Response for Exposure

Exposure to 1-Propanol-1,1-d2

Inhalation:
Move to fresh air. If not breathing, give artificial respiration.

Skin Contact:
Wash off with soap and plenty of water.

Eye Contact:
Rinse with water for at least 15 mins. Remove contact lenses.

Ingestion:
Do NOT induce vomiting. Rinse mouth with water.

Consult a Physician

Immediately

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Storage and Incompatibility
Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[11]

Keep containers tightly closed.[6][7][9]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[5][11]

Conclusion
1-Propanol-1,1-d2 is a highly flammable liquid that poses a risk of serious eye damage and

may cause central nervous system depression. While specific toxicological data for this

deuterated compound is not extensively available, the data for 1-propanol provides a reliable

basis for safety assessments. Researchers and laboratory personnel must adhere to strict

safety protocols, including the use of appropriate personal protective equipment, handling in
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well-ventilated areas, and proper storage. In case of exposure, immediate first aid and medical

consultation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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